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Compound of Interest

Compound Name: Z-D-Nva-OH

CAS No.: 21691-44-1; 42918-89-8

Cat. No.: B2660526

Get Quote

Executive Summary & Operational Directive
This guide defines the critical workflow for the disposal of N-Benzyloxycarbonyl-D-norvaline (Z-
D-Nva-OH). While often categorized as a standard organic intermediate, the specific handling

of Z-protected amino acids requires strict adherence to segregation protocols to prevent

downstream incineration failures and cross-contamination in peptide synthesis suites.

The Core Directive: Treat Z-D-Nva-OH as a Combustible Organic Solid. Although it carries a

"Warning" rather than "Danger" signal word, its lipophilic Carbobenzyloxy (Z) protecting group

significantly alters its combustion profile compared to free amino acids. Disposal must prioritize

high-temperature incineration to ensure complete destruction of the aromatic ring structure.

Chemical Identity & Hazard Profile[1][2][3]
Before executing disposal, verify the material identity against the following profile to ensure no

mix-ups with similar Fmoc- or Boc-protected derivatives.
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Parameter Specification

Chemical Name Z-D-Nva-OH (N-Benzyloxycarbonyl-D-norvaline)

CAS Number 42918-89-8

Formula C₁₃H₁₇NO₄

Molecular Weight 251.28 g/mol

Physical State White to off-white powder

Solubility
Soluble in organic solvents (DMF, DCM, MeOH);

poorly soluble in water

GHS Classification
Irritant (Skin Irrit. 2, Eye Irrit.[1][2] 2A, STOT SE

3)

Hazard Statements H315 (Skin), H319 (Eyes), H335 (Respiratory)

RCRA Status (US)
Non-listed (Not P or U listed); regulated as

Ignitable (D001) if in solvent

Pre-Disposal Assessment & Segregation Logic
Effective disposal begins at the bench. You must segregate Z-D-Nva-OH based on its physical

state. Mixing solid amino acid derivatives with liquid solvent waste streams creates "sludge"

that clogs liquid injection nozzles at incineration facilities.

The Segregation Rule[4]
Pure Solid: Must remain solid. Do not dissolve it "just to get rid of it."[2]

Solution/Mixture: Must be classified by the solvent carrier (Halogenated vs. Non-

Halogenated).

Disposal Decision Tree
The following workflow illustrates the decision logic for disposing of Z-D-Nva-OH.
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Figure 1: Decision matrix for segregating Z-D-Nva-OH waste streams. Correct segregation

prevents costly surcharges for halogen contamination in non-halogenated streams.

Detailed Disposal Protocols
Protocol A: Disposal of Pure Solid Z-D-Nva-OH
Context: Expired shelf-life material or excess weighing scraps.
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PPE Requirement: Nitrile gloves, safety goggles, and lab coat. Use a dust mask (N95) if

handling >10g outside a fume hood.

Containment:

Transfer the solid into a clear, heavy-duty polyethylene bag (minimum 2 mil thickness).

Scientific Rationale: Polyethylene is compatible with the Z-group and prevents static

buildup common with dry amino acid powders.

Labeling:

Affix a hazardous waste tag.

Chemical Name: "Z-D-Nva-OH" (Do not use abbreviations like "Z-Nva").[1]

Hazard Checkbox: "Irritant" and "Toxic" (due to potential respiratory irritation).

Secondary Containment: Place the sealed bag into the laboratory’s designated Solid Organic

Waste Drum.

Final Fate: The drum is sealed and shipped for high-temperature incineration.

Protocol B: Disposal of Reaction Mixtures (Solutions)
Context: Waste from peptide coupling (SPPS) or recrystallization containing Z-D-Nva-OH.

Solvent Identification: Determine the primary solvent.

Scenario 1 (DCM/Chloroform): Segregate into Halogenated Waste.

Scenario 2 (DMF/DMSO/Methanol): Segregate into Non-Halogenated Waste.

Neutralization (If Reactive):

If the solution contains coupling reagents (e.g., DIC, HATU), allow the mixture to stand in a

fume hood for 12 hours to ensure active esters hydrolyze before capping.[2]
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Safety Critical: Capping a still-reacting peptide mixture can cause container pressurization

and rupture.

Container: Use High-Density Polyethylene (HDPE) or glass carboys.

Labeling: List "Z-D-Nva-OH" as a trace contaminant (<5%) and the solvent as the primary

constituent.

Protocol C: Empty Container Management (RCRA
Empty)
Context: Disposal of the original vendor bottle (e.g., Sigma-Aldrich, Bachem).[2]

Triple Rinse:

Rinse the bottle three times with a small volume of Methanol or Acetone.

Why Methanol? Z-D-Nva-OH is highly soluble in methanol, ensuring efficient removal of

residues.

Rinsate Disposal: Pour the rinsate into the Non-Halogenated Solvent Waste stream.

Defacing: Cross out the label and mark "EMPTY."

Disposal: Place the clean, dry bottle in the glass recycling bin or trash, depending on local

facility rules.

Regulatory & Scientific Context
Why Incineration?
Landfilling Z-protected amino acids is scientifically unsound. The benzyloxycarbonyl (Z) group

is an aromatic carbamate. While not persistent like PCBs, it is stable enough to resist rapid

biodegradation in soil.[2]

Mechanism: Incineration at >850°C ensures the cleavage of the carbamate linkage and

oxidation of the aromatic ring into CO₂, H₂O, and N₂.[2]
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Regulatory Compliance (US - EPA/RCRA)[5]
Waste Coding: Z-D-Nva-OH is not a P-listed or U-listed waste.

Characteristic Waste: If dissolved in a solvent with a flashpoint <60°C (e.g., Ethyl Acetate),

the waste mixture carries the D001 (Ignitable) code.[2]

Generator Status: The mass of Z-D-Nva-OH counts toward your facility's monthly hazardous

waste generation totals.

Emergency Procedures
Incident Immediate Action

Spill (Solid)

Do not sweep dry (creates dust).[2] Cover with

wet paper towels, then scoop into a bag. Clean

area with soap and water.

Skin Contact

Wash with soap and water for 15 minutes.[2]

The "Z" group increases lipophilicity, aiding skin

absorption—do not use solvent to wash skin.[2]

Eye Contact
Flush with water for 15 minutes.[2] Seek

medical attention if irritation persists (H319).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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